Cas no 14940-63-7 (Water-d)

• Product Name: Water-d
• CAS No: 14940-63-7
• MF: H₂O
• MW: 19.0214419364929
• CID: 139912
• PubChem ID: 139859
• Update Time: 2025-04-19

Water-d Chemical and Physical Properties

Names and Identifiers

• Water-d
• oxidane
• Water-d1
• HDO
• deuterium hydrogen oxide
• 14940-63-7
• [ODH]
• CHEBI:33806
• deuteroalcohol
• ((2)H1)water
• DTXSID50164262
• Q165082
• semiheavy water
• halbschweres Wasser
• H(2)HO

• Inchi： 1S/H2O/h1H2/i/hD
• InChI Key： XLYOFNOQVPJJNP-DYCDLGHISA-N
• SMILES： O[2H]

Computed Properties

• Exact Mass: 20.0231
• Monoisotopic Mass: 19.017
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.054
• Boiling Point: 100°Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.329
• PSA: 20.23
• LogP: -0.06430